N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(3-acetamido-4-methylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H25FN4O2/c1-15-7-8-17(13-19(15)23-16(2)27)24-21(28)14-25-9-11-26(12-10-25)20-6-4-3-5-18(20)22/h3-8,13H,9-12,14H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: BJMORZZKOIXAPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3F)NC(=O)C
• Molecular Formula: C21H25FN4O2
• Molecular Weight: 384.4 g/mol

Description

N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide, also known as TAK-875, is a novel drug candidate for the treatment of type 2 diabetes mellitus. It is a selective agonist of the G-protein-coupled receptor GPR40, which is primarily expressed in pancreatic beta cells and plays a key role in glucose-stimulated insulin secretion. TAK-875 has shown promising results in preclinical and clinical studies, demonstrating glucose-lowering effects without causing hypoglycemia or weight gain.

Mechanism of Action

N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide selectively activates GPR40, a G-protein-coupled receptor that is primarily expressed in pancreatic beta cells. Activation of GPR40 by N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide leads to the release of insulin in response to glucose, thereby lowering blood glucose levels. Unlike other antidiabetic drugs, N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide does not stimulate insulin secretion in the absence of glucose, which reduces the risk of hypoglycemia.
Biochemical and physiological effects:
N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been shown to improve glucose tolerance and insulin secretion in animal models of diabetes by selectively activating GPR40. In clinical trials, N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has demonstrated significant reductions in fasting plasma glucose and HbA1c levels compared to placebo or other antidiabetic drugs. N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has also been shown to be well-tolerated and to have a low risk of hypoglycemia or weight gain.

Advantages and Limitations for Lab Experiments

N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has several advantages for use in lab experiments, including its selectivity for GPR40, its glucose-dependent insulinotropic effects, and its low risk of hypoglycemia or weight gain. However, N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide also has some limitations, including its relatively short half-life and the need for further studies to evaluate its long-term safety and efficacy.

Future Directions

There are several potential future directions for research on N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide, including:
1. Further evaluation of its long-term safety and efficacy in clinical trials.
2. Investigation of its potential use in combination with other antidiabetic drugs.
3. Study of its effects on other metabolic pathways and its potential use in the treatment of other metabolic disorders.
4. Development of new analogs or derivatives of N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide with improved pharmacokinetic or pharmacodynamic properties.
5. Investigation of the role of GPR40 in the pathogenesis of type 2 diabetes mellitus and other metabolic disorders.

Scientific Research Applications

N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been extensively studied in preclinical and clinical trials to evaluate its efficacy and safety for the treatment of type 2 diabetes mellitus. In preclinical studies, N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been shown to improve glucose tolerance and insulin secretion in animal models of diabetes. In clinical trials, N-[3-(acetylamino)-4-methylphenyl]-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has demonstrated significant reductions in fasting plasma glucose and HbA1c levels compared to placebo or other antidiabetic drugs, including metformin and sulfonylureas.